Cas no 219815-16-4 (ethyl 6-methyl-4-(naphthalen-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: ethyl 6-methyl-4-(naphthalen-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 219815-16-4
• MDL: MFCD00605697
• CID: 4641902
• Update Time: 2025-05-21

ethyl 6-methyl-4-(naphthalen-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-METHYL-4-(1-NAPHTHYL)-2-THIOXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE
• ETHYL 6-METHYL-2-NAPHTHYL-4-THIOXO-2H,3H,5H-3,5-DIAZINECARBOXYLATE
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-6-methyl-4-(1-naphthalenyl)-2-thioxo-, ethyl ester
• ethyl 6-methyl-4-(naphthalen-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• MDL： MFCD00605697

Additional information on ethyl 6-methyl-4-(naphthalen-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Comprehensive Overview of Ethyl 6-Methyl-4-(Naphthalen-1-yl)-2-Sulfanylidene-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate (CAS No. 219815-16-4)

The compound ethyl 6-methyl-4-(naphthalen-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 219815-16-4) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a naphthalene moiety and a tetrahydropyrimidine core, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of a sulfanylidene group further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like ethyl 6-methyl-4-(naphthalen-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate has surged due to their role in drug discovery. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors or antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound's naphthalene ring system is also being investigated for its fluorescence properties, which could be leveraged in organic light-emitting diodes (OLEDs) or sensors.

Synthetic routes to CAS No. 219815-16-4 often involve multicomponent reactions, such as the Biginelli reaction, which is a hot topic in green chemistry due to its atom economy. This aligns with the growing emphasis on sustainable synthesis methods in the chemical industry. The compound's ester functionality (ethyl carboxylate) offers versatility for further derivatization, making it a valuable intermediate in medicinal chemistry.

From an analytical perspective, ethyl 6-methyl-4-(naphthalen-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate can be characterized using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for quality control in pharmaceutical manufacturing, a sector where precision is paramount. The compound's stability under various conditions is also a key consideration for industrial applications.

Beyond pharmaceuticals, this compound's aromatic and heterocyclic features make it relevant to materials science. For instance, its naphthalene component could contribute to π-conjugated systems in advanced polymers or organic semiconductors. Such applications are highly searched in contexts like flexible electronics and renewable energy technologies.

In summary, CAS No. 219815-16-4 represents a multifaceted compound with cross-disciplinary relevance. Its structural complexity and functional groups open doors to innovations in drug design, material engineering, and catalytic processes. As research continues, this molecule is poised to address pressing challenges in healthcare and technology, reflecting the intersection of chemistry and modern scientific priorities.